Cas no 129660-02-2 (4-Chloro-2H-pyran-2-one)

4-Chloro-2H-pyran-2-one is a heterocyclic organic compound featuring a chloro-substituted pyranone structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive chloro and lactone functionalities enable selective modifications, making it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard handling conditions while offering reactivity suitable for nucleophilic substitution and cyclization reactions. Its well-defined structure and purity ensure consistent performance in synthetic applications. Researchers favor 4-Chloro-2H-pyran-2-one for its utility in developing biologically active molecules and functional materials. Proper storage in a cool, dry environment is recommended to maintain its integrity.
4-Chloro-2H-pyran-2-one structure
4-Chloro-2H-pyran-2-one structure
Product name:4-Chloro-2H-pyran-2-one
CAS No:129660-02-2
MF:C5H3ClO2
MW:130.52912068367
MDL:MFCD22044574
CID:1037276
PubChem ID:10931466

4-Chloro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2H-pyran-2-one
    • 4-chloropyran-2-one
    • 129660-02-2
    • EN300-85745
    • LIHIXRSIJUOGPD-UHFFFAOYSA-N
    • 4-chloro-2-oxo-2H-pyran
    • InChI=1/C5H3ClO2/c6-4-1-2-8-5(7)3-4/h1-3H
    • A925252
    • LIHIXRSIJUOGPD-UHFFFAOYSA-
    • DB-357982
    • DTXSID20448682
    • CS-0217804
    • SCHEMBL6546219
    • MDL： MFCD22044574
    • Inchi： InChI=1S/C5H3ClO2/c6-4-1-2-8-5(7)3-4/h1-3H
    • InChI Key： LIHIXRSIJUOGPD-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=O)OC=C1

Computed Properties

  • Exact Mass: 129.9821570g/mol
  • Monoisotopic Mass: 129.9821570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

4-Chloro-2H-pyran-2-one Security Information

  • Storage Condition：Sealed in dry,2-8°C

4-Chloro-2H-pyran-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-85745-0.25g
4-chloro-2H-pyran-2-one
 129660-02-2 95%
0.25g
 $530.0 2024-05-21
Enamine
EN300-85745-0.1g
4-chloro-2H-pyran-2-one
 129660-02-2 95%
0.1g
 $372.0 2024-05-21
Enamine
EN300-85745-10.0g
4-chloro-2H-pyran-2-one
 129660-02-2 95%
10.0g
 $4606.0 2024-05-21
A2B Chem LLC
AV73168-1g
4-Chloro-2H-pyran-2-one
 129660-02-2 95%
1g
 $1162.00 2024-01-04
Enamine
EN300-85745-1g
4-chloro-2H-pyran-2-one
 129660-02-2 95%
1g
 $1070.0 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288474-500mg
4-Chloro-2h-pyran-2-one
 129660-02-2 95+%
500mg
 ￥19533.00 2024-08-09
A2B Chem LLC
AV73168-50mg
4-Chloro-2H-pyran-2-one
 129660-02-2 95%
50mg
 $298.00 2024-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1288474-250mg
4-Chloro-2h-pyran-2-one
 129660-02-2 95+%
250mg
 ￥13356.00 2024-08-09
1PlusChem
1P01ALG0-500mg
4-chloro-2H-pyran-2-one
 129660-02-2 95%
500mg
 $963.00 2025-03-19
Enamine
EN300-85745-0.5g
4-chloro-2H-pyran-2-one
 129660-02-2 95%
0.5g
 $835.0 2024-05-21

4-Chloro-2H-pyran-2-one Related Literature

  • 1. Synthesis and reactivity of a novel group of hydroxylamine-containing 2π- and 4π-components
    Alan J. Pearce,Daryl S. Walter,Christopher S. Frampton,Timothy Gallagher J. Chem. Soc. Perkin Trans. 1 1998 847

Related Categories

129660-02-2 (4-Chloro-2H-pyran-2-one) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:129660-02-2)4-Chloro-2H-pyran-2-one
A925252
Purity:99%
Quantity:1g
Price ($):2393.0